Cas no 792969-86-9 (1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-)

1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro- structure
792969-86-9 structure
Product Name:1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-
CAS No:792969-86-9
MF:C8H12N4O3
MW:212.205881118774
CID:556143
PubChem ID:45097303
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-
    • 1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-(9CI)
    • 792969-86-9
    • 1-Isopropyl-3-methyl-4-nitro-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C8H12N4O3/c1-4(2)11-7(8(9)13)6(12(14)15)5(3)10-11/h4H,1-3H3,(H2,9,13)
    • InChI Key: CRYTUJOOZZVOTO-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(C)=NN1C(C)C)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 212.091
  • Monoisotopic Mass: 212.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 0.4

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